Cas no 1006441-04-8 (1-ethyl-3-nitro-1H-pyrazole-5-carboxylic acid)

1-ethyl-3-nitro-1H-pyrazole-5-carboxylic acid structure
1006441-04-8 structure
Product Name:1-ethyl-3-nitro-1H-pyrazole-5-carboxylic acid
CAS No:1006441-04-8
MF:C6H7N3O4
MW:185.137480974197
MDL:MFCD06805247
CID:3059047
PubChem ID:19619911
Update Time:2025-04-21

1-ethyl-3-nitro-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-ethyl-3-nitro-1H-pyrazole-5-carboxylic acid
    • CS-0264343
    • 1-ethyl-3-nitro-1H-pyrazole-5-carboxylicacid
    • 1006441-04-8
    • GQB44104
    • SCHEMBL2373891
    • AKOS000308863
    • EN300-92623
    • AKOS015922647
    • STK350126
    • BBL040297
    • 2-ethyl-5-nitropyrazole-3-carboxylic acid
    • MDL: MFCD06805247
    • Inchi: 1S/C6H7N3O4/c1-2-8-4(6(10)11)3-5(7-8)9(12)13/h3H,2H2,1H3,(H,10,11)
    • InChI Key: MTBVWZZYIPQLBF-UHFFFAOYSA-N
    • SMILES: OC(C1=CC([N+](=O)[O-])=NN1CC)=O

Computed Properties

  • Exact Mass: 185.04365571g/mol
  • Monoisotopic Mass: 185.04365571g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 393.7±27.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

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